Cas no 116874-67-0 (Benzenamine,2-fluoro-5-(1-methylethyl)-)

• Product name: Benzenamine,2-fluoro-5-(1-methylethyl)-
• CAS No: 116874-67-0
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 132637
• PubChem ID: 14157497

Benzenamine,2-fluoro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-fluoro-5-(1-methylethyl)-
• 2-fluoro-5-propan-2-ylaniline
• Benzenamine, 2-fluoro-5-(1-methylethyl)- (9CI)
• DTXSID90556763
• GS2828
• 2-Fluoro-5-isopropylaniline
• 2-Fluoro-5-(propan-2-yl)aniline
• EN300-6801848
• SCHEMBL8214575
• 116874-67-0

• Inchi： InChI=1S/C9H12FN/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6H,11H2,1-2H3
• InChI Key： QWYOGCVSPQTKPM-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C)C)=CC=1N

Computed Properties

• Exact Mass: 153.09546
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02